![molecular formula C17H18O4 B1427648 2-[3-(3-Phenoxypropoxy)phenyl]acetic acid CAS No. 1291989-23-5](/img/structure/B1427648.png)
2-[3-(3-Phenoxypropoxy)phenyl]acetic acid
Overview
Description
2-[3-(3-Phenoxypropoxy)phenyl]acetic acid is a chemical compound with the molecular formula C17H18O4 and a molecular weight of 286.33 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C17H18O4/c18-17(19)13-14-6-4-9-16(12-14)21-11-5-10-20-15-7-2-1-3-8-15/h1-4,6-9,12H,5,10-11,13H2,(H,18,19) .Physical And Chemical Properties Analysis
This compound has a predicted density of 1.181±0.06 g/cm3 and a predicted boiling point of 458.7±25.0 °C .Scientific Research Applications
Anticancer Potential of Cinnamic Acid Derivatives
Cinnamic acid derivatives, to which 2-[3-(3-Phenoxypropoxy)phenyl]acetic acid is structurally related, have received considerable attention for their anticancer properties. These compounds' ability to interact with biological systems through various mechanisms has led to a resurgence in their medicinal research applications. The diverse chemical reactivity of cinnamic acid derivatives facilitates their exploration as antitumor agents, offering a platform for developing novel anticancer therapies (De, Baltas, & Bedos-Belval, 2011).
Degradation of Environmental Pollutants
Advanced oxidation processes (AOPs) have been utilized to degrade environmental pollutants, including acetaminophen, highlighting the importance of research into compounds capable of facilitating or undergoing efficient degradation. Studies on by-products and biotoxicity underscore the role of chemical reactivity in environmental remediation efforts, potentially relevant to derivatives of the compound of interest (Qutob, Hussein, Alamry, & Rafatullah, 2022).
Pharmacological Significance of Phenolic Compounds
Phenolic acids, including chlorogenic acid (CGA) and syringic acid (SA), offer extensive biological and pharmacological effects, such as antioxidant, anti-inflammatory, and neuroprotective activities. The widespread occurrence of these acids in natural sources and their significant health benefits underscore the therapeutic potential of phenolic compounds and their derivatives. The pharmacological review of CGA and SA highlights their roles in treating metabolic disorders, liver diseases, and cardiovascular conditions (Naveed et al., 2018) (Srinivasulu et al., 2018).
Applications in Material Science and Environmental Chemistry
Research into phosphonic acids, related to the broader chemical family, has demonstrated their utility in a variety of applications, including bioactive properties and material functionalization. The versatility of phosphonic acids in creating supramolecular materials, bioimaging agents, and surface functionalization agents offers insight into the potential material science applications of this compound derivatives (Sevrain, Berchel, Couthon, & Jaffrès, 2017).
properties
IUPAC Name |
2-[3-(3-phenoxypropoxy)phenyl]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O4/c18-17(19)13-14-6-4-9-16(12-14)21-11-5-10-20-15-7-2-1-3-8-15/h1-4,6-9,12H,5,10-11,13H2,(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFNFXBRSLAFSQT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCCOC2=CC=CC(=C2)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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